Cas no 4414-84-0 (3-(1H-1,3-benzodiazol-1-yl)propanenitrile)
4414-84-0 structure
Product name:3-(1H-1,3-benzodiazol-1-yl)propanenitrile
3-(1H-1,3-benzodiazol-1-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-propanenitrile
- 3-(benzimidazol-1-yl)propanenitrile
- 3-Benzoimidazol-1-yl-propionitrile
- 3-(1H-1,3-benzodiazol-1-yl)propanenitrile
- CHEMBL1711679
- HCNGGCURDWJVBE-UHFFFAOYSA-N
- SCHEMBL11067774
- MFCD00817166
- 1H-benzimidazole-1-propionitrile
- Z53116462
- 3-Benzoimidazol-1-ylpropionitrile
- DTXSID00388193
- 4414-84-0
- F1076-0052
- BB 0219653
- 2-(1H-1,3-BENZIMIDAZOL-1-YL)ETHYL CYANIDE
- 3-(1H-benzimidazol-1-yl)propanenitrile
- Enamine_005562
- FT-0635279
- AKOS000206566
- 1-METHYL-4-NITRO-1H-PYRROLE-2-CARBONYLCHLORIDE
- HMS3309B02
- LS-08339
- SMR000066367
- MLS000056745
- 3-(1H-benzo[d]imidazol-1-yl)propanenitrile
- HMS1409M18
- N-(cyanoethyl)benzimidazole
- HMS2163M17
- EN300-05879
-
- MDL： MFCD00817166
- Inchi： InChI=1S/C10H9N3/c11-6-3-7-13-8-12-9-4-1-2-5-10(9)13/h1-2,4-5,8H,3,7H2
- InChI Key： HCNGGCURDWJVBE-UHFFFAOYSA-N
- SMILES： C1=CC2=C(C=C1)N(CCC#N)C=N2
Computed Properties
- Exact Mass: 171.07977
- Monoisotopic Mass: 171.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6Ų
- XLogP3: 1.1
Experimental Properties
- Density: 1.15
- Boiling Point: 380.9°Cat760mmHg
- Flash Point: 184.2°C
- Refractive Index: 1.622
- PSA: 41.61
3-(1H-1,3-benzodiazol-1-yl)propanenitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB384695-5 g |
3-(1H-Benzimidazol-1-yl)propanenitrile |
4414-84-0 | 5 g |
€656.50 | 2023-07-19 | ||
| abcr | AB384695-10g |
3-(1H-Benzimidazol-1-yl)propanenitrile; . |
4414-84-0 | 10g |
€1037.00 | 2025-02-14 | ||
| Enamine | EN300-05879-0.05g |
3-(1H-1,3-benzodiazol-1-yl)propanenitrile |
4414-84-0 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-05879-0.5g |
3-(1H-1,3-benzodiazol-1-yl)propanenitrile |
4414-84-0 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| abcr | AB384695-500 mg |
3-(1H-Benzimidazol-1-yl)propanenitrile |
4414-84-0 | 500MG |
€195.40 | 2023-02-03 | ||
| Life Chemicals | F1076-0052-1g |
3-(1H-1,3-benzodiazol-1-yl)propanenitrile |
4414-84-0 | 95% | 1g |
$197.0 | 2023-09-07 | |
| Chemenu | CM416524-1g |
3-(1H-Benzimidazol-1-yl)propanenitrile |
4414-84-0 | 95%+ | 1g |
$394 | 2023-01-10 | |
| TRC | B482840-25mg |
3-(1H-benzimidazol-1-yl)propanenitrile |
4414-84-0 | 25mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B482840-250mg |
3-(1H-benzimidazol-1-yl)propanenitrile |
4414-84-0 | 250mg |
$ 160.00 | 2022-06-01 | ||
| Enamine | EN300-05879-5.0g |
3-(1H-1,3-benzodiazol-1-yl)propanenitrile |
4414-84-0 | 95% | 5g |
$743.0 | 2023-05-01 |
3-(1H-1,3-benzodiazol-1-yl)propanenitrile Related Literature
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Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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David S. Goodsell,Ludovic Autin,Stefano Forli,Michel F. Sanner,Arthur J. Olson Faraday Discuss., 2014,169, 23-44
-
Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4414-84-0)3-(1H-1,3-benzodiazol-1-yl)propanenitrile
Purity:99%/99%
Quantity:5g/10g
Price ($):377.0/614.0